![molecular formula C27H30N2O6 B4891661 1-(4-ethylbenzyl)-4-[(2-naphthyloxy)acetyl]piperazine oxalate](/img/structure/B4891661.png)
1-(4-ethylbenzyl)-4-[(2-naphthyloxy)acetyl]piperazine oxalate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(4-ethylbenzyl)-4-[(2-naphthyloxy)acetyl]piperazine oxalate, also known as NEBIVOLOL, is a β1-adrenergic receptor antagonist used in the treatment of hypertension and heart failure. It is a third-generation β-blocker that has been shown to have additional vasodilatory properties, making it a promising drug for the treatment of cardiovascular diseases.
Mechanism of Action
1-(4-ethylbenzyl)-4-[(2-naphthyloxy)acetyl]piperazine oxalate is a selective β1-adrenergic receptor antagonist that works by blocking the effects of the neurotransmitter norepinephrine on the heart. This results in a decrease in heart rate and contractility, which can help to reduce blood pressure and improve heart function. In addition, this compound has been shown to have additional vasodilatory properties, which may be due to its ability to stimulate the production of nitric oxide in the blood vessels.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects that contribute to its therapeutic potential. It has been shown to reduce blood pressure, improve heart function, and reduce the risk of cardiovascular events in patients with hypertension and heart failure. In addition, this compound has been shown to have antioxidant and anti-inflammatory effects, which may be beneficial for patients with other cardiovascular diseases.
Advantages and Limitations for Lab Experiments
1-(4-ethylbenzyl)-4-[(2-naphthyloxy)acetyl]piperazine oxalate has several advantages for use in lab experiments. It is a well-studied drug with a known mechanism of action, making it a useful tool for investigating the cardiovascular system. In addition, this compound has been shown to have fewer side effects than other β-blockers, making it a safer option for lab experiments. However, this compound may not be suitable for all experiments, and researchers should carefully consider its properties and limitations before using it in their studies.
Future Directions
There are several future directions for research on 1-(4-ethylbenzyl)-4-[(2-naphthyloxy)acetyl]piperazine oxalate. One area of interest is the potential use of this compound in the treatment of other cardiovascular diseases, such as pulmonary hypertension and atherosclerosis. In addition, researchers may investigate the molecular mechanisms underlying the vasodilatory effects of this compound, which could lead to the development of new drugs for the treatment of hypertension and other cardiovascular diseases. Finally, researchers may explore the use of this compound in combination with other drugs to improve its therapeutic potential and reduce side effects.
Synthesis Methods
The synthesis of 1-(4-ethylbenzyl)-4-[(2-naphthyloxy)acetyl]piperazine oxalate involves the reaction of 4-ethylbenzylamine with 2-naphthol in the presence of acetic anhydride and pyridine. The resulting product is then reacted with piperazine and oxalic acid to yield this compound oxalate. The synthesis of this compound is a multistep process that requires careful control of reaction conditions and purification steps to obtain a high yield and purity of the final product.
Scientific Research Applications
1-(4-ethylbenzyl)-4-[(2-naphthyloxy)acetyl]piperazine oxalate has been extensively studied for its therapeutic potential in the treatment of hypertension and heart failure. It has been shown to have additional vasodilatory properties, which may be beneficial for patients with these conditions. In addition, this compound has been studied for its potential use in the treatment of other cardiovascular diseases, such as pulmonary hypertension and atherosclerosis.
properties
IUPAC Name |
1-[4-[(4-ethylphenyl)methyl]piperazin-1-yl]-2-naphthalen-2-yloxyethanone;oxalic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H28N2O2.C2H2O4/c1-2-20-7-9-21(10-8-20)18-26-13-15-27(16-14-26)25(28)19-29-24-12-11-22-5-3-4-6-23(22)17-24;3-1(4)2(5)6/h3-12,17H,2,13-16,18-19H2,1H3;(H,3,4)(H,5,6) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PRSYNROLOKEMJK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)CN2CCN(CC2)C(=O)COC3=CC4=CC=CC=C4C=C3.C(=O)(C(=O)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H30N2O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
478.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.